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Compound of Interest

Compound Name: Probenecid-d7

Cat. No.: B15560182 Get Quote

Essential Safety and Handling Guide for
Probenecid-d7
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Probenecid-d7. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Probenecid-d7 is a deuterated form of Probenecid, and its material safety properties are

considered to be identical to the parent compound.

Personal Protective Equipment (PPE) Requirements
Proper selection and consistent use of Personal Protective Equipment are the primary defense

against chemical exposure. The following table summarizes the required PPE for various

operations involving Probenecid-d7.
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Operation
Eye/Face
Protection

Skin/Body
Protection

Respiratory
Protection

Hand
Protection

Storage and

Transport

Tightly fitting

safety goggles

with side-shields.

[1]

Wear suitable

protective

clothing.[1]

Not generally

required if

containers

remain sealed in

a well-ventilated

area.

Chemical

impermeable

gloves.[1]

Handling and

Use (Solid Form)

Tightly fitting

safety goggles

with side-shields

conforming to EN

166(EU) or

NIOSH (US).[1]

Wear suitable

protective

clothing. Avoid

contact with skin.

[1]

Use a

NIOSH/MSHA or

European

Standard EN 149

approved

respirator if

exposure limits

are exceeded or

if irritation or

other symptoms

are experienced.

A full-face

respirator is

recommended in

such cases.[1][2]

Chemical

impermeable

gloves.[1]

Solution

Preparation and

Use

Tightly fitting

safety goggles

with side-shields

and a face

shield.

Wear suitable

protective

clothing. Avoid

contact with skin

and eyes.[1]

Use in a well-

ventilated area.

Avoid breathing

vapors or mists.

[1]

Chemical

impermeable

gloves.[1]

Accidental Spill

Cleanup

Tightly fitting

safety goggles

with side-shields.

[1]

Wear suitable

protective

clothing.[1]

Wear self-

contained

breathing

apparatus for

major spills.[1]

Chemical

impermeable

gloves.[1]
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Operational Plan: Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands and any exposed skin thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Probenecid may be light sensitive and should be protected from light.[1]

Store apart from foodstuff containers or incompatible materials such as strong acids/alkalis

and strong oxidizing/reducing agents.[1][3]

Probenecid tablets should be stored at a temperature less than 40°C, preferably between

15-30°C.[1]

First Aid Measures
If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation persists.[1][2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult a doctor.[1][2]
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1][3][4]

Disposal Plan
Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge

to sewer systems.[1]

Containers can be triple rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Mechanism of Action: Inhibition of Organic Anion
Transporters
Probenecid is known to interact with organic anion transporters (OATs), which are crucial for

the transport of various substances across cell membranes, including in the kidneys. By

inhibiting these transporters, Probenecid can alter the pharmacokinetics of other drugs.

Cell Membrane
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of cell

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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